Cas no 1462263-18-8 (2-amino-1-(1H-pyrazol-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one
• CAS No: 1462263-18-8
• MF: C₅H₇N₃O
• MW: 125.13
• CID: 5094023
• PubChem ID: 82418866
• Update Time: 2025-05-21

2-amino-1-(1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1H-pyrazol-5-yl)ethan-1-one hydrochloride
• 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one

• Inchi： 1S/C5H7N3O/c6-3-5(9)4-1-2-7-8-4/h1-2H,3,6H2,(H,7,8)
• InChI Key： DSWDYAILKBBAGZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CNN=1)CN

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one

2-amino-1-(1H-pyrazol-3-yl)ethan-1-one (CAS No. 1462263-18-8): A Versatile Building Block in Modern Organic Synthesis

2-amino-1-(1H-pyrazol-3-yl)ethan-1-one (CAS No. 1462263-18-8) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This pyrazole-containing derivative serves as a valuable chemical building block for the development of various biologically active molecules. Its unique structural features combine the reactivity of an amino ketone with the aromatic character of a pyrazole ring, making it particularly useful in medicinal chemistry applications.

The compound's molecular structure features a 1H-pyrazol-3-yl group attached to an amino-substituted ethanone moiety. This arrangement provides multiple sites for chemical modification, allowing researchers to create diverse molecular architectures. In recent years, there has been growing interest in pyrazole derivatives due to their wide range of biological activities and applications in drug discovery. The presence of both amino and carbonyl functional groups in 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one makes it particularly valuable for constructing more complex heterocyclic systems.

From a synthetic chemistry perspective, CAS 1462263-18-8 offers several advantages. The compound's amino ketone functionality can participate in various condensation reactions, while the pyrazole nitrogen atoms can act as hydrogen bond acceptors or coordination sites in metal complexes. These properties have made it a subject of interest in the development of novel small molecule therapeutics and chemical probes for biological research. Recent literature searches indicate growing academic and industrial interest in this compound class, particularly in the context of kinase inhibitor development and metalloenzyme modulation.

The physicochemical properties of 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one contribute to its utility in drug discovery. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular weight of 139.14 g/mol falls within the desirable range for fragment-based drug design approaches. The presence of both hydrogen bond donors and acceptors in its structure makes it suitable for molecular recognition applications, while the aromatic pyrazole system provides stability and planarity important for protein-ligand interactions.

In pharmaceutical applications, derivatives of 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one have shown promise in several therapeutic areas. Researchers have explored its potential in developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The compound's scaffold has been particularly valuable in designing selective enzyme inhibitors, where the pyrazole nitrogen can interact with catalytic residues in enzyme active sites. Recent patent literature reveals increasing use of this core structure in kinase-targeted therapies, reflecting the growing importance of signal transduction modulation in modern drug development.

The synthesis of 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one typically involves multi-step procedures starting from commercially available pyrazole precursors. Modern synthetic approaches often employ protective group strategies to selectively functionalize the amino group while preserving the pyrazole ring integrity. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing this compound and its derivatives, addressing growing demand from the pharmaceutical and agrochemical industries.

From a commercial perspective, CAS 1462263-18-8 has seen steady growth in market demand. Suppliers typically offer this compound with purity levels ranging from 95% to 99%, catering to both research and development needs. The global market for pyrazole-based intermediates continues to expand, driven by increasing investment in small molecule drug discovery and medicinal chemistry research. Quality control specifications for commercial samples generally include HPLC analysis, melting point determination, and spectroscopic characterization to ensure batch-to-batch consistency.

Handling and storage of 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one require standard laboratory precautions. The compound should be stored in tightly sealed containers under inert atmosphere at temperatures between 2-8°C to maintain stability. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the material, including gloves and safety glasses. The compound's safety data sheet provides detailed information about proper handling procedures and first aid measures.

Recent scientific literature highlights several innovative applications of 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one derivatives. Researchers have incorporated this scaffold into fluorescent probes for biological imaging, metal-organic frameworks for catalytic applications, and supramolecular assemblies with unique photophysical properties. The compound's versatility continues to inspire new applications in materials science and chemical biology, beyond its traditional uses in pharmaceutical development.

Analytical characterization of CAS 1462263-18-8 typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information, while mass spectrometry confirms molecular weight and purity. Infrared spectroscopy can characterize the compound's functional groups, particularly the carbonyl stretch and amino vibrations. Modern analytical laboratories often employ high-resolution mass spectrometry and X-ray crystallography for complete structural elucidation of novel derivatives.

The future outlook for 2-amino-1-(1H-pyrazol-3-yl)ethan-1-one appears promising, with several emerging applications on the horizon. Researchers are exploring its potential in proteolysis targeting chimeras (PROTACs), a rapidly growing field in drug discovery. Additionally, the compound's structural features make it suitable for developing covalent inhibitors through strategic modification of its reactive groups. As synthetic methodologies continue to advance, we can expect to see broader utilization of this versatile building block across multiple scientific disciplines.